Cas no 899997-16-1 (1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899997-16-1
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5501074
• Update Time: 2025-07-16

1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4,7-trimethylpurino[8,7-b][1,3]oxazole-1,3-dione
• 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C10H10N4O3/c1-5-4-14-6-7(11-9(14)17-5)12(2)10(16)13(3)8(6)15/h4H,1-3H3
• InChI Key： HMJGEYPDMGVFFP-UHFFFAOYSA-N
• SMILES： N12C=C(C)OC1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Research Brief on 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 899997-16-1)

The compound 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 899997-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, structurally related to purine derivatives, exhibits unique biochemical properties that make it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, shedding light on its relevance in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient production of 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic routes. The availability of this compound in larger quantities has facilitated further pharmacological evaluations.

Pharmacological investigations have revealed that 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro studies demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, suggesting potential applications as an anti-inflammatory agent. Furthermore, molecular docking simulations have identified key interactions between the compound and the active site of COX-2, providing insights into its mechanism of action.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) reported that 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation. These findings position the compound as a promising lead for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating the development of novel formulations or prodrug strategies. Ongoing research is also investigating the compound's safety profile, with preliminary toxicity studies showing a favorable therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3,7-trimethyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione (CAS: 899997-16-1) represents a multifaceted compound with significant potential in both anti-inflammatory and anticancer therapeutics. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and evaluation in clinical settings will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.